Cas no 1805613-87-9 (Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate
• CAS No: 1805613-87-9
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4898221
• Update Time: 2025-10-21

Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate

• Inchi： 1S/C10H10F2N2O4/c1-5-9(10(11)12)7(14(16)17)3-6(13-5)4-8(15)18-2/h3,10H,4H2,1-2H3
• InChI Key： HFENXYMPFKDWTQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(CC(=O)OC)=NC=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate

Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate: A Comprehensive Overview

The compound with CAS No. 1805613-87-9, commonly referred to as Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a nitro group, a difluoromethyl group, and an acetate ester. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate is synthesized through a series of carefully designed organic reactions. The synthesis typically involves the introduction of the nitro group onto the pyridine ring, followed by the substitution of the difluoromethyl and methyl groups at specific positions. The final step involves the esterification of the hydroxyl group to form the acetate ester. This multi-step synthesis process ensures the high purity and stability of the compound, making it suitable for various applications.

Recent studies have highlighted the potential of Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate in drug discovery. The nitro group on the pyridine ring is known to exhibit strong electron-withdrawing properties, which can enhance the bioavailability and pharmacokinetic properties of drugs. Additionally, the presence of the difluoromethyl group introduces a degree of fluorination, which is often associated with improved metabolic stability and reduced toxicity in biological systems.

In agrochemical applications, Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate has shown promise as a precursor for herbicides and insecticides. The pyridine ring serves as a scaffold for attaching various functional groups that can target specific enzymes or receptors in pests. The methyl and difluoromethyl substituents further enhance the molecule's stability and selectivity, making it an ideal candidate for developing environmentally friendly pesticides.

From a materials science perspective, Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate has been explored as a building block for advanced materials such as polymers and coordination compounds. Its ability to form stable complexes with metal ions makes it valuable in the development of catalysts and sensors. Recent research has also focused on its potential use in organic electronics, where its electronic properties could contribute to the design of new semiconductor materials.

The structural versatility of Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate is further exemplified by its role in click chemistry reactions. The presence of reactive groups such as the nitro and acetate ester allows for efficient conjugation with other molecules, enabling the construction of complex molecular architectures. This property has been exploited in the development of novel drug delivery systems and nanomaterials.

In conclusion, Methyl 3-(difluoromethyl)-2-methyl-4-nitropyridine-6-acetate (CAS No. 1805613-87-9) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.